Cas no 39597-93-8 (3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one)

• Product Name: 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one
• CAS No: 39597-93-8
• MF: C₁₇H₁₃N₃O
• MW: 275.304623365402
• CID: 1094070
• PubChem ID: 72942943
• Update Time: 2025-06-08

3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one
• 3-methyl-1-phenyl-5H-imidazo[1,5-a]quinoxalin-4-one
• 39597-93-8

• Inchi： 1S/C17H13N3O/c1-11-15-17(21)19-13-9-5-6-10-14(13)20(15)16(18-11)12-7-3-2-4-8-12/h2-10H,1H3,(H,19,21)
• InChI Key： HWYRVYJHHMHDCK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)N=C(C3C=CC=CC=3)N2C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 275.105862047g/mol
• Monoisotopic Mass: 275.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.9Ų

Additional information on 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one

Comprehensive Overview of 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one (CAS No. 39597-93-8): Properties, Applications, and Research Insights

3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one (CAS No. 39597-93-8) is a heterocyclic organic compound with a unique fused-ring structure, combining imidazole and quinoxaline moieties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and organic synthesis. The growing interest in imidazo[1,5-a]quinoxaline derivatives reflects broader trends in drug discovery, where researchers seek novel scaffolds for kinase inhibitors and CNS-targeting agents.

The molecular architecture of 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one features a planar conjugated system that contributes to its interesting photophysical properties. Recent studies published in journals like Journal of Medicinal Chemistry highlight how such quinoxaline-based compounds exhibit tunable fluorescence, making them candidates for OLED materials and bioimaging probes. This aligns with current industry demands for functional organic materials in display technologies and diagnostic tools.

From a synthetic chemistry perspective, the preparation of CAS 39597-93-8 typically involves multi-step reactions starting from commercially available quinoxaline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to environmental concerns in chemical manufacturing. Researchers frequently search for optimized synthesis of imidazoquinoxalines, reflecting the compound's importance in academic and industrial settings.

In pharmacological contexts, the imidazo[1,5-a]quinoxaline core has shown promise in modulating various biological targets. While 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one itself may not be an approved drug, its structural features are valuable for designing GABA receptor ligands and phosphodiesterase inhibitors. These connections explain why search terms like "imidazoquinoxaline biological activity" and "quinoxaline derivatives in drug design" appear frequently in scientific literature searches.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for various formulation studies. Analytical characterization typically employs techniques like HPLC, mass spectrometry, and X-ray crystallography, with many researchers inquiring about 39597-93-8 spectral data for verification purposes. Such detailed characterization is crucial for quality control in fine chemical production.

Emerging applications of 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one derivatives in catalysis and coordination chemistry have expanded its relevance beyond traditional domains. The compound's ability to act as a ligand precursor for transition metal complexes addresses current interests in sustainable catalysis and energy storage materials. This multidisciplinary utility explains the growing number of patents referencing imidazo[1,5-a]quinoxaline compounds in recent years.

Safety and handling considerations for CAS 39597-93-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment and ventilation are recommended during handling, as with all fine chemicals. These precautions align with increasing industry focus on laboratory safety standards and chemical risk assessment practices.

The commercial availability of 3-Methyl-1-phenylimidazo[1,5-a]quinoxalin-4(5H)-one from specialty chemical suppliers has facilitated its adoption in diverse research programs. Pricing and bulk synthesis options frequently appear as search queries, reflecting practical considerations for researchers. The compound's structure-activity relationship studies continue to generate valuable insights for medicinal chemistry and chemical biology applications.

Future research directions for imidazo[1,5-a]quinoxaline derivatives may explore their potential in theranostic applications (combining therapy and diagnosis) and as molecular probes for studying biological pathways. The compound's versatility ensures its continued relevance in addressing contemporary challenges in drug discovery and functional materials development, making 39597-93-8 an important reference point in heterocyclic chemistry.